Cas no 30892-06-9 ((3S)-3-Phenylcyclo[βAla-L-Pro-L-Pro-[(S)-3-phenyl-βAla-]])

• Product name: (3S)-3-Phenylcyclo[βAla-L-Pro-L-Pro-[(S)-3-phenyl-βAla-]]
• CAS No: 30892-06-9
• MF: C₂₈H₃₂N₄O₄
• MW: 488.578086853027
• CID: 309621

(3S)-3-Phenylcyclo[βAla-L-Pro-L-Pro-[(S)-3-phenyl-βAla-]] Chemical and Physical Properties

Names and Identifiers

• Cyclo[(3R)-3-phenyl-b-alanyl-L-prolyl-(3R)-3-phenyl-b-alanyl-L-prolyl] (9CI)
• (3S)-3-Phenylcyclo[βAla-L-Pro-L-Pro-[(S)-3-phenyl-βAla-]]
• 1H,5H-Dipyrrolo[1,2-a:1',2'-h][1,4,8,11]tetraazacyclotetradecine, cyclicpeptide deriv.
• 1H,5H-Dipyrrolo[1,2-a:1',2'-h][1,4,8,11]tetraazacyclotetradecine-5,9,14,18(6H,15H,18aH)-tetrone,decahydro-7,16-diphenyl-, stereoisomer (8CI)
• Cyclic(D-3-phenyl-b-alanyl-L-prolyl-D-3-phenyl-b-alanyl-L-prolyl)
• Cyclo
• Cyclo(2-phenyl-b-alanyl-L-prolyl-2-phenyl-b-alanyl-L-prolyl) (8CI)
• Cyclo(D-3-phenyl-b-alanyl-L-prolyl-D-3-phenyl-b-alanyl-L-prolyl)
• CID 101817059
• Roccanin
• Cyclo[(3R)-3-phenyl-β-alanyl-L-prolyl-(3R)-3-phenyl-β-alanyl-L-prolyl] (9CI)

• Inchi： 1S/C28H32N4O4/c33-25-17-21(19-9-3-1-4-10-19)30-27(35)23-13-7-16-32(23)28(36)24-14-8-15-31(24)26(34)18-22(29-25)20-11-5-2-6-12-20/h1-6,9-12,21-24H,7-8,13-18H2,(H,29,33)(H,30,35)/t21-,22-,23-,24-/m0/s1
• InChI Key： YFVMOGLKURMUAN-ZJZGAYNASA-N
• SMILES： O=C1[C@@H]2CCCN2C(C[C@@H](C2C=CC=CC=2)NC(C[C@@H](C2C=CC=CC=2)NC([C@@H]2CCCN21)=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 2
• Complexity: 835
• Topological Polar Surface Area: 98.8

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 842.1±65.0 °C(Predicted)
• pka: 13.56±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides